N-[2-(4-ethoxyphenyl)-2H-1,2,3-benzotriazol-5-yl]-3,4-dimethylbenzamide

• IUPAC Name: N-[2-(4-ethoxyphenyl)benzotriazol-5-yl]-3,4-dimethylbenzamide
• InChI: InChI=1S/C23H22N4O2/c1-4-29-20-10-8-19(9-11-20)27-25-21-12-7-18(14-22(21)26-27)24-23(28)17-6-5-15(2)16(3)13-17/h5-14H,4H2,1-3H3,(H,24,28)
• InChI Key: ZICXXRGNYYVELM-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2N=C3C=CC(=CC3=N2)NC(=O)C4=CC(=C(C=C4)C)C
• Molecular Formula: C23H22N4O2
• Molecular Weight: 386.4 g/mol

Description

N-[2-(4-ethoxyphenyl)-2H-1,2,3-benzotriazol-5-yl]-3,4-dimethylbenzamide, also known as EDBT, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-[2-(4-ethoxyphenyl)-2H-1,2,3-benzotriazol-5-yl]-3,4-dimethylbenzamide is not fully understood. However, it is believed to act as a singlet oxygen sensitizer, which means that it can absorb energy from light and transfer it to oxygen molecules, resulting in the production of reactive oxygen species (ROS). ROS can cause damage to cellular components, including DNA, proteins, and lipids, leading to cell death.
Biochemical and Physiological Effects
N-[2-(4-ethoxyphenyl)-2H-1,2,3-benzotriazol-5-yl]-3,4-dimethylbenzamide has been shown to have minimal toxicity and is considered to be a safe compound for use in scientific research. It has been shown to be metabolized in the liver and excreted in the urine. In vitro studies have shown that N-[2-(4-ethoxyphenyl)-2H-1,2,3-benzotriazol-5-yl]-3,4-dimethylbenzamide can induce apoptosis in cancer cells, but it has no effect on normal cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[2-(4-ethoxyphenyl)-2H-1,2,3-benzotriazol-5-yl]-3,4-dimethylbenzamide is its excellent photostability, which makes it a promising candidate for use in photoprotective agents and fluorescent labeling. Additionally, N-[2-(4-ethoxyphenyl)-2H-1,2,3-benzotriazol-5-yl]-3,4-dimethylbenzamide has minimal toxicity, making it a safe compound for use in scientific research. However, one of the limitations of N-[2-(4-ethoxyphenyl)-2H-1,2,3-benzotriazol-5-yl]-3,4-dimethylbenzamide is its limited solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research on N-[2-(4-ethoxyphenyl)-2H-1,2,3-benzotriazol-5-yl]-3,4-dimethylbenzamide. One area of interest is the development of N-[2-(4-ethoxyphenyl)-2H-1,2,3-benzotriazol-5-yl]-3,4-dimethylbenzamide-based photoprotective agents for use in sunscreen and other cosmetic products. Another area of interest is the use of N-[2-(4-ethoxyphenyl)-2H-1,2,3-benzotriazol-5-yl]-3,4-dimethylbenzamide as a fluorescent probe for the detection of specific biomolecules in biological samples. Additionally, further research is needed to fully understand the mechanism of action of N-[2-(4-ethoxyphenyl)-2H-1,2,3-benzotriazol-5-yl]-3,4-dimethylbenzamide and its potential applications in photodynamic therapy.

Synthesis Methods

The synthesis of N-[2-(4-ethoxyphenyl)-2H-1,2,3-benzotriazol-5-yl]-3,4-dimethylbenzamide involves the reaction of 4-ethoxyaniline with 2H-1,2,3-benzotriazole-5-carboxylic acid in the presence of N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP) as catalysts. The resulting intermediate is then reacted with 3,4-dimethylbenzoyl chloride to yield N-[2-(4-ethoxyphenyl)-2H-1,2,3-benzotriazol-5-yl]-3,4-dimethylbenzamide.

Scientific Research Applications

N-[2-(4-ethoxyphenyl)-2H-1,2,3-benzotriazol-5-yl]-3,4-dimethylbenzamide has been studied for its potential applications in various scientific fields, including photoprotection, fluorescent labeling, and photodynamic therapy. It has been shown to have excellent photostability, making it a promising candidate for use in sunscreens and other photoprotective agents. Additionally, N-[2-(4-ethoxyphenyl)-2H-1,2,3-benzotriazol-5-yl]-3,4-dimethylbenzamide has been used as a fluorescent probe for the detection of proteins and nucleic acids in biological samples. In photodynamic therapy, N-[2-(4-ethoxyphenyl)-2H-1,2,3-benzotriazol-5-yl]-3,4-dimethylbenzamide has been shown to be effective in killing cancer cells when activated by light.